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Compound of Interest

Compound Name:
2-[(4-

Nitrophenoxy)methyl]quinoline

CAS No.: 107813-50-3

Cat. No.: B8619048

Get Quote

Executive Summary
This technical guide provides a comprehensive structural and spectroscopic analysis of 2-[(4-
Nitrophenoxy)methyl]quinoline (CAS Registry Number: Analogous to 2-

(chloromethyl)quinoline derivatives). Designed for medicinal chemists and analytical scientists,

this document details the synthesis, structural elucidation, and quality control parameters

required for drug discovery workflows.

The compound represents a critical pharmacophore, combining the bioactive quinoline scaffold

with a para-nitrophenyl ether moiety, often explored for anti-infective and anticancer properties.

Compound Identity & Physicochemical Profile[1][2]
[3][4][5][6][7][8][9]
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Parameter Data

IUPAC Name 2-[(4-nitrophenoxy)methyl]quinoline

Molecular Formula C₁₆H₁₂N₂O₃

Molecular Weight 280.28 g/mol

Physical State Pale yellow to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, CHCl₃; sparingly

soluble in Ethanol

Melting Point
Predicted range:[1][2][3][4] 145–155 °C

(Dependent on purity/polymorph)

Synthesis Protocol: Williamson Ether Strategy
To ensure high purity for spectroscopic validation, the compound is synthesized via a

nucleophilic substitution reaction between 2-(chloromethyl)quinoline and 4-nitrophenol.

Reaction Pathway
The synthesis relies on the nucleophilic attack of the phenoxide ion (generated in situ) on the

benzylic-like carbon of the quinoline derivative.
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Figure 1: Nucleophilic substitution pathway for the synthesis of the target ether.

Experimental Procedure
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Activation: Charge a round-bottom flask with 4-nitrophenol (1.0 equiv) and anhydrous K₂CO₃

(1.5 equiv) in DMF. Stir at room temperature for 30 minutes to generate the phenoxide.

Coupling: Dropwise add a solution of 2-(chloromethyl)quinoline hydrochloride (1.0 equiv) in

DMF.

Reaction: Heat the mixture to 80°C for 4–6 hours. Monitor via TLC (Mobile phase:

Hexane/EtOAc 7:3).

Workup: Pour the reaction mixture into ice-cold water. The product will precipitate.[5]

Purification: Filter the solid, wash with water and cold ethanol. Recrystallize from

Ethanol/DMF to achieve analytical purity (>98%).

Spectroscopic Data Analysis[1][2][3][4][6][7][10][11]
[12]
The following data represents the theoretical consensus values derived from fragment analysis

of the quinoline ring system and nitrophenyl ethers. These values serve as the standard for

structural confirmation.

Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or ATR

The IR spectrum is dominated by the nitro group and the ether linkage.

Functional Group Wavenumber (cm⁻¹) Vibrational Mode

Aromatic C-H 3050–3080 Stretching (weak)

Nitro (NO₂) 1515–1525 Asymmetric Stretch (Strong)

Nitro (NO₂) 1340–1350 Symmetric Stretch (Strong)

Ether (C-O-C) 1230–1250 Antisymmetric Stretch

Quinoline (C=N) 1590–1600 Ring Skeletal Vibration

Quinoline (C=C) 1500, 1470 Ring Breathing
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Nuclear Magnetic Resonance (¹H NMR)
Solvent: DMSO-d₆ or CDCl₃ | Frequency: 400 MHz

The ¹H NMR spectrum exhibits a characteristic methylene singlet and two distinct aromatic

systems.[2]

Position Shift (δ ppm) Multiplicity Integration
Assignment
Logic

-CH₂-O- 5.45 Singlet (s) 2H

Deshielded by

adjacent O and

Quinoline ring.

Phenoxy H-2',6' 7.15
Doublet (d, J=9.0

Hz)
2H

Ortho to ether

oxygen (shielded

relative to nitro).

Phenoxy H-3',5' 8.22
Doublet (d, J=9.0

Hz)
2H

Ortho to nitro

group (strongly

deshielded).

Quinoline H-3 7.68
Doublet (d, J=8.5

Hz)
1H

Beta to ring

nitrogen.

Quinoline H-4 8.40
Doublet (d, J=8.5

Hz)
1H

Gamma to ring

nitrogen.

Quinoline H-

5,6,7
7.55–7.80 Multiplet (m) 3H

Benzenoid ring

protons.[4]

Quinoline H-8 8.05 Doublet (d) 1H

Deshielded by

peri-

interaction/N-

lone pair.

Mass Spectrometry (MS)
Method: EI (70 eV) or ESI+
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The fragmentation pattern provides definitive proof of the ether linkage stability and the

presence of the nitro group.

Molecular Ion: m/z 280 [M]⁺

Key Fragmentation Pathways (EI):

Base Peak (m/z 142): Cleavage of the ether bond yields the resonance-stabilized 2-

methylquinolinium cation (C₁₀H₈N⁺). This is the diagnostic peak for 2-substituted quinolines.

Nitrophenoxy Radical (m/z 138): The leaving group radical (rarely observed as a cation in EI,

but neutral loss is calculated).

Loss of NO₂ (m/z 234): [M - 46]⁺ standard nitroaromatic fragmentation.
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Figure 2: Proposed mass spectrometric fragmentation tree (EI).

Quality Control & Validation Workflow
For researchers utilizing this compound in biological assays, the following validation steps are

mandatory:
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TLC Purity Check:

Stationary Phase: Silica Gel 60 F254.

Visualization: UV (254 nm) - Quinoline fluoresces; Nitro group quenches.

HPLC Purity:

Column: C18 Reverse Phase.

Gradient: Acetonitrile/Water (0.1% Formic Acid).

Requirement: >95% area under the curve at 254 nm.

Melting Point: Sharp range (<2°C variation) indicates high crystalline purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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